Cas no 889871-36-7 (3-Chloro-5-iodo-L-tyrosine)

• Product Name: 3-Chloro-5-iodo-L-tyrosine
• CAS No: 889871-36-7
• MF: C₉H₉ClINO₃
• MW: 341.530133962631
• CID: 4664033
• Update Time: 2025-06-25

3-Chloro-5-iodo-L-tyrosine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-iodo-L-tyrosine
• (S)-2-amino-3-(3-chloro-4-hydroxy-5-iodophenyl)propanoic acid

• Inchi： 1S/C9H9ClINO3/c10-5-1-4(2-6(11)8(5)13)3-7(12)9(14)15/h1-2,7,13H,3,12H2,(H,14,15)/t7-/m0/s1
• InChI Key： LKSVRKXLDBWDBM-ZETCQYMHSA-N
• SMILES： C(O)(=O)[C@H](CC1C=C(I)C(O)=C(Cl)C=1)N

Additional information on 3-Chloro-5-iodo-L-tyrosine

Introduction to 3-Chloro-5-iodo-L-tyrosine (CAS No. 889871-36-7)

3-Chloro-5-iodo-L-tyrosine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural properties and potential applications. With the CAS number 889871-36-7, this molecule represents a derivative of the naturally occurring amino acid L-tyrosine, featuring both chloro and iodo substituents at specific positions on the aromatic ring. These functional groups introduce reactivity that makes it a valuable intermediate in synthetic chemistry, particularly in the development of novel therapeutic agents.

The compound's structure consists of a benzene ring substituted with a hydroxyl group at the 3-position, a chloro group at the 3-position, and an iodo group at the 5-position. This arrangement confers distinct chemical behavior, making it a versatile building block for further derivatization. The presence of both halogen atoms enhances its utility in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures.

In recent years, 3-Chloro-5-iodo-L-tyrosine has been explored in the context of drug discovery, particularly for its role in designing tyrosine kinase inhibitors (TKIs). Tyrosine kinases are enzymes that play a crucial role in signal transduction pathways and are implicated in various diseases, including cancer. By leveraging the reactivity of the halogen atoms, researchers can introduce this compound into libraries of small molecules for high-throughput screening (HTS) to identify inhibitors with high specificity and potency.

One notable application of 3-Chloro-5-iodo-L-tyrosine is in the synthesis of tyrosine-based mimics that mimic the activity of natural tyrosine residues in proteins. This approach has been particularly fruitful in developing protease inhibitors and other enzyme-targeted therapeutics. The ability to precisely modify the aromatic core while retaining key functional groups allows for fine-tuning of binding properties, which is essential for achieving high affinity and selectivity.

Moreover, the compound has shown promise in neuropharmacological research. Tyrosine derivatives are known to interact with various neurotransmitter systems, and modifications at the 3-position and 5-position can significantly alter pharmacokinetic and pharmacodynamic profiles. For instance, studies have indicated that halogenated tyrosines may exhibit enhanced blood-brain barrier penetration, making them attractive candidates for treating neurological disorders.

The synthesis of 3-Chloro-5-iodo-L-tyrosine typically involves multi-step organic transformations starting from commercially available L-tyrosine. Key steps include halogenation strategies that introduce the chloro and iodo substituents with high regioselectivity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to ensure optimal yields and purity. The efficiency of these synthetic routes is critical for large-scale production, which is necessary for both research and industrial applications.

Recent advancements in computational chemistry have further enhanced the utility of 3-Chloro-5-iodo-L-tyrosine. Molecular modeling studies have been conducted to predict binding interactions with target proteins, providing insights into how structural modifications can improve drug-like properties. These simulations have guided experimental efforts by identifying promising analogs with enhanced efficacy and reduced toxicity.

In conclusion, 3-Chloro-5-iodo-L-tyrosine (CAS No. 889871-36-7) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it an invaluable intermediate for constructing complex molecules, particularly in kinase inhibition and neuropharmacology. As synthetic methodologies continue to evolve, along with computational tools that aid in drug design, this compound is poised to play an increasingly important role in the discovery of novel therapeutics.